2-(4-oxo-1-phenyl-1,4,6,7-tetrahydropyrazolo[3,4-d]thiazolo[3,2-a]pyrimidin-6-yl)-N-(pyridin-3-ylmethyl)acetamide

• IUPAC Name: 2-(2-oxo-6-phenyl-10-thia-1,5,6,8-tetrazatricyclo[7.3.0.03,7]dodeca-3(7),4,8-trien-12-yl)-N-(pyridin-3-ylmethyl)acetamide
• InChI: InChI=1S/C21H18N6O2S/c28-18(23-11-14-5-4-8-22-10-14)9-16-13-30-21-25-19-17(20(29)26(16)21)12-24-27(19)15-6-2-1-3-7-15/h1-8,10,12,16H,9,11,13H2,(H,23,28)
• InChI Key: JBGSDTOFISCJBX-UHFFFAOYSA-N
• Canonical SMILES: C1C(N2C(=O)C3=C(N=C2S1)N(N=C3)C4=CC=CC=C4)CC(=O)NCC5=CN=CC=C5
• Molecular Formula: C21H18N6O2S
• Molecular Weight: 418.5 g/mol

Description

2-(4-oxo-1-phenyl-1,4,6,7-tetrahydropyrazolo[3,4-d]thiazolo[3,2-a]pyrimidin-6-yl)-N-(pyridin-3-ylmethyl)acetamide is a useful research compound. Its molecular formula is C21H18N6O2S and its molecular weight is 418.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

Research involving similar compounds has focused on their synthesis and evaluation for antimicrobial properties. For example, the synthesis of new heterocycles incorporating the antipyrine moiety has been explored, with some compounds evaluated for antimicrobial agents. Such studies indicate the potential use of structurally related compounds in developing treatments against microbial infections (Bondock, Rabie, Etman, & Fadda, 2008).

Antioxidant Activity

Compounds incorporating the pyrazolo[3,4-d]pyrimidin-4-one moiety, similar in structural complexity to the queried compound, have been synthesized and evaluated for their antioxidant activities. This research highlights the potential of these compounds in oxidative stress-related therapeutic applications, with some derivatives showing antioxidant activity comparable to ascorbic acid (El‐Mekabaty, 2015).

Insecticidal Assessment

The versatility of related compounds for synthesizing various heterocycles has also been demonstrated, with their potential insecticidal properties being assessed against agricultural pests. This suggests a role for such compounds in developing new insecticidal formulations to protect crops from pests (Fadda, Salam, Tawfik, Anwar, & Etman, 2017).

Cytotoxic Activity

The design and synthesis of compounds bearing structural resemblance to the query and their evaluation for cytotoxic activity against cancer cell lines have been explored. This line of research indicates the potential application of such compounds in cancer therapy, with some derivatives showing appreciable growth inhibition of cancer cells (Al-Sanea, Parambi, Shaker, Elsherif, Elshemy, Bakr, Al-Warhi, Gamal, & Abdelgawad, 2020).